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CPR005231
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Overview
Description
CPR005231 is an inhibitor of death-associated protein kinase 1 (DAPK1). It also inhibits VEGF-receptor 2 and tyrosine-protein kinase SRC.
Scientific Research Applications
1. Hyperventilation in CPR
Research reveals that professional rescuers often hyperventilate patients during CPR, which can significantly decrease coronary perfusion pressures and survival rates. This emphasizes the need for better education of CPR providers to reduce these deadly consequences (Aufderheide & Lurie, 2004).
2. CPR Research Priorities
An international conference identified knowledge gaps and research priorities in CPR, emphasizing the need for more focus on the quality of CPR and interventions that could improve survival rates (Gazmuri et al., 2007).
3. Pathophysiology and Therapeutic Potentials
Exploration of pathophysiological limits and therapeutic potentials in CPR has led to the recommendation of simultaneous research at cellular, organ, and organism levels, as well as development of etiology-specific treatments (Safar, 1988).
4. Retention of CPR Skills
Research indicates that retention of CPR skills and knowledge quickly deteriorates if not used or updated regularly, supporting the importance of regular CPR refresher courses (Broomfield, 2008).
5. Change Process Research in Psychotherapy
Change process research (CPR) in psychotherapy focuses on how change occurs and is a necessary complement to other forms of efficacy research, highlighting the need for systematic methodological pluralism (Elliott, 2010).
6. Controversial Topics in CPR Research
CPR and ECC are young fields with limited high-level evidence. The need for increased emphasis on the quality of CPR, particularly the quality and number of chest compressions, has been highlighted (Nolan et al., 2005).
7. Overview of CPR Guidelines
The 2010 American Heart Association Guidelines for CPR emphasize the need for early and effective CPR, integrating resuscitation science with real-world practice to improve CPR outcomes (Travers et al., 2010).
properties
Molecular Formula |
C24H25N5O3 |
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Molecular Weight |
431.5 |
IUPAC Name |
N-(2-(Dimethylamino)ethyl)-3-(6-(4-hydroxy-3-methoxyphenyl)imidazo[1,2-b]pyridazin-3-yl)benzamide |
InChI |
InChI=1S/C24H25N5O3/c1-28(2)12-11-25-24(31)18-6-4-5-17(13-18)20-15-26-23-10-8-19(27-29(20)23)16-7-9-21(30)22(14-16)32-3/h4-10,13-15,30H,11-12H2,1-3H3,(H,25,31) |
InChI Key |
ALWZBBYENDJVJY-UHFFFAOYSA-N |
SMILES |
O=C(NCCN(C)C)C1=CC=CC(C2=CN=C3C=CC(C4=CC=C(O)C(OC)=C4)=NN32)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BDBM-150751; BDBM 150751; BDBM150751; CPR 005231; CPR-005231; CPR005231 |
Origin of Product |
United States |
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